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Compound of Interest

Compound Name: Chromium potassium sulfate

Cat. No.: B082083

A Comparative Guide to the Hydrates of
Chromium Potassium Sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed characterization and comparison of the various hydrates of
chromium potassium sulfate, commonly known as chrome alum. The information presented
is based on experimental data from scholarly sources, offering a comprehensive overview for
research and development applications.

Chromium potassium sulfate, with the chemical formula KCr(SOa4)2-nHz20, is a double salt
that exists in several hydration states.[1] The most prevalent and stable form is the
dodecahydrate (n=12), but other lower hydrates, including the hexahydrate (n=6), dihydrate
(n=2), and monohydrate (n=1), have also been identified.[1] The degree of hydration
significantly influences the compound's physical and chemical properties.

Physicochemical Properties

The different hydrates of chromium potassium sulfate exhibit distinct properties, which are
summarized in the table below. The dodecahydrate is a dark violet, crystalline solid that readily
dissolves in water.[2] Upon heating, its aqueous solutions turn green.[1]
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Dodecahydr Hexahydrat . Monohydrat
Dihydrate
ate e e Anhydrous
Property (KCr(S0a4)2-
(KCr(S04)2-  (KCr(S0a4)2- 2H20) (KCr(S04)2-  (KCr(S0a4)2)
2
12H20) 6H20) H20)
283.22 g/mol
Molar Mass 499.40 g/mol 391.31 g/mol 319.25 g/mol 301.23 g/mol ]
Dark purple, Greyish-
Appearance octahedral brown
crystals[1] powder[1]
Density 1.83 g/cm3[1]
89 °C 400 °C
Melting Point (decomposes (decomposes
A M1
Solubility in 24 g/100mL
Insoluble
Water (at 20 °C)[1]

Data for the hexahydrate, dihydrate, and monohydrate are not readily available in comparative

literature.

Crystal Structure

The dodecahydrate of chromium potassium sulfate crystallizes in a cubic system, a

characteristic feature of alums.[1] Extensive studies using diffraction methods have been

crucial in determining its precise three-dimensional structure.[3] The crystal lattice is composed

of [Cr(H20)e]3* octahedra, K* ions, SO42- anions, and additional water molecules that

contribute to the overall structure.[3] The specific crystal structures of the lower hydrates are

less commonly reported but are expected to differ significantly due to the reduced water

content.
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Unit Cell
Hydrate Crystal System Space Group
Parameters
_ a=12.2305A,
Dodecahydrate Cubic Pa3
a=B=y=90°[4]
a=4.7261 A, c=8.0483
Anhydrous Hexagonal

A, 0=p=90°, y=120°[4]

Detailed crystallographic data for the hexahydrate, dihydrate, and monohydrate are not widely
available.

Thermal Analysis

Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential
techniques to study the dehydration process of chromium potassium sulfate hydrates. The
dehydration of the dodecahydrate is a multi-step process, with the water molecules being lost
at different temperatures. A kinetic study of the dehydration of KCr(SOa4)2:12H20 shows a
complex process influenced by the water vapor atmosphere.[5] The dehydration is initiated on
the surface and proceeds inwards, with the rate-limiting step being the recrystallization of the
product.[5]

Specific temperature ranges for the formation of lower hydrates during thermal decomposition
are not consistently reported in the literature, indicating a complex and potentially overlapping
dehydration process.

Experimental Protocols
Synthesis of Chromium Potassium Sulfate
Dodecahydrate

A common method for synthesizing chromium potassium sulfate dodecahydrate involves the
reduction of potassium dichromate.[2]

Materials:

o Potassium dichromate (K2Cr207)
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e Sulfuric acid (H2SOa4)

o Ethanol (C2Hs0OH) or Sulfur dioxide (SO2) as a reducing agent[2]

Procedure:

Dissolve potassium dichromate in a sulfuric acid solution.

o Slowly add a reducing agent (e.g., ethanol) to the solution. The reaction is exothermic and
should be controlled.[6]

e The color of the solution will change from orange to dark green, and finally to a violet-blue,
indicating the formation of Cr(lll) ions.

» Allow the solution to cool and crystallize. The formation of dark violet octahedral crystals of
KCr(S0a4)2:12H20 will be observed.[6]

e The crystals can be collected by filtration.[6]
X-ray Diffraction (XRD) Analysis
XRD is used to determine the crystal structure of the different hydrates.

Procedure:

A powdered sample of the chromium potassium sulfate hydrate is placed in a sample
holder.

The sample is irradiated with a monochromatic X-ray beam.

The diffraction pattern is recorded by a detector as a function of the diffraction angle (26).

The resulting diffractogram provides information about the crystal lattice parameters and can
be used to identify the specific hydrate phase.

Thermal Analysis (TGA/DSC)

TGA and DSC are used to study the thermal stability and dehydration process.[7]
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Procedure:

A small, accurately weighed sample of the hydrate is placed in a crucible.

e The crucible is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant heating
rate.

e The TGA instrument measures the change in mass of the sample as a function of
temperature.[7]

o The DSC instrument measures the heat flow to or from the sample compared to a reference,
identifying endothermic and exothermic transitions.[8]

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the synthesis and characterization of
various chromium potassium sulfate hydrates.
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Workflow for Characterization of Chromium Potassium Sulfate Hydrates
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Characterization workflow for chromium potassium sulfate hydrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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